Cas no 1636-34-6 (2,3-Diphenylbutane-2,3-diol)

2,3-Diphenylbutane-2,3-diol Properties

Names and Identifiers

• 2,3-Diphenylbutane-2,3-diol
• 2,3-Butanediol,2,3-diphenyl-
• 2,3-Diphenyl-2,3-Butanediol
• 1,2-diphenylbutane-2,3-diol
• 2,2,3-diphenyl
• 2,3-Butanediol,2,3-diphenyl
• 2,3-diphenyl-2,3-butanol
• 2,3-diphenyl-2,3-dihydroxybutane
• 2,3-diphenyl-butane-2,3-diol
• Acetophenonepinacol
• symmetrical pinacol
• 2,3-Dihydroxy-2,3-diphenylbutane
• 1,2-Diphenyl-1,2-dimethyl-1,2-ethanediol
• 1,2-Dimethyl-1,2-diphenylethylene glycol
• 2,3-DIPHENYL-2,3-BUTANEDIOL
• acetophenone pinacol
• HMS1547D18
• MFCD00004452
• SCHEMBL1617443
• AKOS004905836
• DTXSID70936847
• AI3-17980
• EINECS 216-665-7
• NS00049082
• 2,3-Di(phenyl)butane-2,3-diol
• NSC-92823
• NSC92823
• NSC 54029
• NSC-54029
• FT-0755864
• Oprea1_027591
• 2, 2,3-diphenyl-
• NSC 92823
• NSC54029
• TimTec1_004660
• CS-0447832
• A882558
• J-010071
• 2,3-Butanediol, 2,3-diphenyl-
• 1636-34-6
• AS-76738
• 2,3-Diphenyl-2,3-butanediol
• 90% (GC)
• 2,3-diphenylbutane-2,3-diol
• +Expand

• MDL： MFCD00004452
• InChIKey： URPRLFISKOCZHR-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H18O2/c1-15(17,13-9-5-3-6-10-13)16(2,18)14-11-7-4-8-12-14/h3-12,17-18H,1-2H3
• SMILES： C1(C(O)(C(C2C=CC=CC=2)(O)C)C)C=CC=CC=1

Computed Properties

• Exact Mass: 242.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.131
• Heavy Atom Count: 18
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 2.80180
• PSA: 40.46000
• Refractive Index: 1.589
• Boiling Point: 393.2°Cat760mmHg
• Melting Point: 93-96 °C
• Flash Point: 184.8°C
• Density: 1.139

2,3-Diphenylbutane-2,3-diol Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport

2,3-Diphenylbutane-2,3-diol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%